Cas no 1228552-88-2 (2-bromo-1-(7-bromoquinolin-3-yl)ethanone)

2-bromo-1-(7-bromoquinolin-3-yl)ethanone structure
1228552-88-2 structure
Product Name:2-bromo-1-(7-bromoquinolin-3-yl)ethanone
CAS No:1228552-88-2
MF:C11H7Br2NO
MW:328.987381219864
CID:2118049
Update Time:2023-11-19

2-bromo-1-(7-bromoquinolin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(7-bromo-3-quinolinyl)Ethanone
    • 2-bromo-1-(7-bromoquinolin-3-yl)ethanone
    • Ethanone, 2-bromo-1-(7-bromo-3-quinolinyl)-
    • CID 88170621
    • Inchi: 1S/C11H7Br2NO/c12-5-11(15)8-3-7-1-2-9(13)4-10(7)14-6-8/h1-4,6H,5H2
    • InChI Key: IVLSVVSRBDNXTK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=CC(C(CBr)=O)=CN=C2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Topological Polar Surface Area: 30

Experimental Properties

  • Density: 1.851±0.06 g/cm3(Predicted)
  • Boiling Point: 401.9±30.0 °C(Predicted)
  • pka: 1.15±0.25(Predicted)
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